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Compound of Interest

Compound Name: N,N-Bis(cyanoethyl)aniline

Cat. No.: B074002 Get Quote

Essential Safety and Handling Guide for N,N-
Bis(cyanoethyl)aniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of N,N-Bis(cyanoethyl)aniline (CAS No. 1555-66-4). Adherence

to these guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Immediate Precautions
N,N-Bis(cyanoethyl)aniline is a solid substance that is harmful if swallowed, inhaled, or

absorbed through the skin.[1] It can cause skin, eye, and respiratory tract irritation.[1][2][3][4]

Precautionary Statements:

Prevention: Avoid breathing dust, vapor, mist, or gas.[1] Wash thoroughly after handling.[2][4]

Use only in a well-ventilated area or a chemical fume hood.[1][2][4] Wear protective gloves,

clothing, and eye/face protection.[2][4]

Response: In case of contact, follow the first aid procedures outlined in Table 2. If you feel

unwell, seek medical attention.[2][4]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[1][2][4][5]
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Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.[2][4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required PPE for handling N,N-Bis(cyanoethyl)aniline.
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Protection Type Specific Recommendations Rationale

Hand Protection

Wear appropriate chemical-

resistant gloves. While specific

breakthrough data for N,N-

Bis(cyanoethyl)aniline is not

readily available, gloves made

of Nitrile or Neoprene are

generally recommended for

handling aromatic amines like

aniline. It is crucial to inspect

gloves for any signs of

degradation before and during

use and to change them

frequently.

Prevents skin absorption,

which is a potential route of

exposure.[1]

Eye and Face Protection

Use chemical safety goggles

that meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166. A face shield

may be necessary for splash

hazards.

Protects against eye irritation

from dust or splashes.[1]

Skin and Body Protection

Wear a lab coat, long-sleeved

clothing, and closed-toe shoes.

For tasks with a higher risk of

exposure, chemical-resistant

coveralls are recommended.

Minimizes skin contact with the

chemical.[1]

Respiratory Protection For most lab-scale operations

within a certified chemical

fume hood, respiratory

protection may not be

necessary. If handling outside

of a fume hood or if dust is

generated, use a NIOSH-

approved respirator.[1] A half-

mask respirator with organic

Protects against inhalation of

harmful dust or vapors.[1]
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vapor cartridges and P95 or

P100 particulate filters is a

suitable option. For higher

concentrations, a full-facepiece

respirator or a powered-air-

purifying respirator (PAPR)

may be required.[6][7][8]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[1][5]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[1][5] Seek

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][5] Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

A tiered response is necessary depending on the scale of the spill.

Caption: Workflow for responding to a chemical spill.
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For minor spills, ensure adequate ventilation and wear appropriate PPE.[9] Use an inert

absorbent material like sand or vermiculite to contain and clean up the spill.[9] Place the

absorbed material into a sealed container for disposal.[1] For major spills, evacuate the area

immediately and contact your institution's emergency response team.[9]

Handling and Storage
Proper handling and storage are essential to prevent accidental exposure and maintain

chemical integrity.

Caption: Standard operating procedure for handling N,N-Bis(cyanoethyl)aniline.

Handling: Always handle N,N-Bis(cyanoethyl)aniline within a certified chemical fume hood

to minimize inhalation exposure.[1] Avoid generating dust.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents and acids.[5] Keep containers tightly closed.[1][2][4][5]

Disposal Plan
Chemical waste must be managed responsibly to protect personnel and the environment.

Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup

debris, in a clearly labeled, sealed, and compatible waste container.

Disposal Route: Chemical waste generators are responsible for determining if a discarded

chemical is classified as hazardous waste and must consult local, regional, and national

hazardous waste regulations for complete and accurate classification and disposal.[5] Do not

dispose of down the drain or in general waste. Contact your institution's Environmental

Health and Safety (EHS) department for guidance on proper disposal procedures. Empty

containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste before the container is discarded.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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